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Compound of Interest

Compound Name: Allyl hexanoate - d5

Cat. No.: B1164972

Get Quote

Executive Summary
Allyl hexanoate-d5 (Isotopically labeled Allyl Caproate) is a high-value stable isotope primarily

used as an internal standard in quantitative mass spectrometry (GC-MS/LC-MS) for flavor and

fragrance analysis.

While the deuterated isotopologue ("-d5") behaves identically to the non-labeled compound in

terms of chemical toxicity, its disposal requires a dual-focus approach: economic recovery (due

to high cost) and strict environmental compliance (due to severe aquatic toxicity).

Critical Warning: Unlike tritium (

H) or Carbon-14 (

C) labeled compounds, Allyl hexanoate-d5 is NOT radioactive. It must be processed as
hazardous chemical waste, not radioactive waste.[1] Misclassifying this as radioactive waste
will result in unnecessary regulatory burdens and exorbitant disposal costs.

Part 1: Hazard Identification & Regulatory
Classification[2]
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Before initiating disposal, you must validate the hazard profile. Allyl hexanoate is a potent toxin

and an environmental hazard.[2][3][4][5][6][7]

Chemical Safety Data (GHS Standards)

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Waste Classification Logic[1]
RCRA Status (USA): Allyl hexanoate is not explicitly P-listed (unlike its hydrolysis product,

Allyl Alcohol - P005). However, it exhibits toxicity characteristics.[3][5]

DOT Shipping Name: Toxic liquid, organic, n.o.s. (Allyl hexanoate).[2][3][4][5][6][7][9][10]

UN Number: UN 2810.[5]

Part 2: Disposal Decision Logic
As a Senior Scientist, I enforce a "Decision Tree" approach to waste. This ensures we do not

incinerate high-value standards that could be re-purified, nor do we contaminate general

solvent waste streams with highly toxic aquatic pollutants.
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Figure 1: Decision matrix for triaging deuterated standards. Note that "Trace" waste often goes

to general solvent streams, but pure stock must be segregated due to acute toxicity.

Part 3: Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Segregation
Objective: Prevent cross-contamination and dangerous reactions.

Isolate from Oxidizers: Allyl esters can react vigorously with strong oxidizing agents. Never

place in a waste container with nitric acid or perchlorates.

Material Compatibility: Use Glass (Borosilicate) or High-Density Polyethylene (HDPE) waste

containers. Avoid low-density plastics as allyl esters can soften them over time.

Phase 2: The "Triple Rinse" Procedure (For Empty Vials)
Because Allyl hexanoate-d5 is expensive (~$500+/gram), "empty" vials often contain significant

residual value or toxicity.

Solvent Selection: Use Methanol or Ethyl Acetate. Water is ineffective (insoluble).

Volume: Add solvent equal to 10% of the container volume.

Agitation: Cap and vortex for 10 seconds.
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Collection: Decant the rinsate into your Organic Solvent Waste container.

Repeat: Perform this 3 times total.

Final Step: Deface the label (mark out "Toxic") and place the dry glass vial in the broken

glass/sharps bin.

Phase 3: Waste Containerization & Labeling
For expired stock or concentrated solutions:

Primary Container: Transfer liquid to a screw-top amber glass bottle.

Secondary Containment: Place the bottle inside a resealable plastic bag or plastic tub to

capture drips.

Labeling (Crucial):

Chemical Name: Allyl Hexanoate-d5 (Solution).

Constituents: List the solvent (e.g., "in Dichloromethane") and the approx % of Allyl

Hexanoate.

Hazard Checkboxes: Check "Toxic" and "Environmental Hazard."[5]

Note: Explicitly write "STABLE ISOTOPE - NON-RADIOACTIVE" on the tag to prevent

rejection by waste handlers.

Part 4: Emergency Spill Response (Bench Scale)
If a vial of Allyl hexanoate-d5 drops and breaks:

DO NOT use water. Water will spread the hydrophobic chemical, increasing the surface area

for evaporation (inhalation hazard) and potentially entering floor drains (aquatic hazard).
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Figure 2: Immediate spill response workflow.[4][5] Emphasis on dry absorption methods.

Specific Spill Steps:
Evacuate: If the spill is >10mL and outside a fume hood, evacuate the immediate area due to

inhalation toxicity (H331).

Absorb: Use Vermiculite, dry sand, or commercial organic spill pads.

Decontaminate: Once the bulk liquid is removed, scrub the surface with a soapy water

solution to emulsify the remaining oily residue. Collect this wash water as hazardous waste

—do not flush.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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